Cas no 1805980-18-0 (2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol)

• Product Name: 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol
• CAS No: 1805980-18-0
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4869466
• Update Time: 2025-06-25

2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol

• Inchi： 1S/C7H5ClF3NO/c8-5-3(2-13)1-4(6(9)10)7(11)12-5/h1,6,13H,2H2
• InChI Key： ZECPOGUSUZNOPX-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=CC(=C(N=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol

Introduction to 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol (CAS No. 1805980-18-0)

2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805980-18-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol features a pyridine core substituted with chloro, difluoromethyl, and fluoro groups at the 2-, 5-, and 6-positions, respectively, along with a hydroxymethyl group at the 3-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be leveraged to modulate its interaction with biological targets. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

In recent years, fluorinated pyridines have emerged as privileged scaffolds in medicinal chemistry due to their ability to improve pharmacokinetic profiles and binding affinity. The compound 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol has been extensively studied for its potential applications in the development of small-molecule inhibitors targeting various diseases. Notably, its structural features make it a promising candidate for inhibiting enzymes involved in cancer metabolism and signal transduction pathways.

One of the most compelling aspects of 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel analogs with enhanced biological activity and reduced toxicity. For instance, derivatives of this molecule have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in inflammatory diseases. The hydroxymethyl group at the 3-position provides a versatile handle for further chemical modifications, allowing chemists to explore diverse structural modifications while retaining the core pharmacological properties.

The fluorinated pyridine scaffold is particularly interesting because fluorine atoms can significantly influence the pharmacological properties of a molecule. Fluorine substitution can enhance binding affinity by increasing hydrophobic interactions and can also improve metabolic stability by resisting oxidative degradation. In the case of 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol, the combination of chloro, difluoromethyl, and fluoro groups creates a highly optimized structure for interaction with biological targets.

Recent advances in computational chemistry have enabled more efficient screening and design of fluorinated pyridines like 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol. Molecular modeling studies have revealed that this compound can bind effectively to pockets on target enzymes, suggesting its potential as a lead compound for drug development. These studies have also highlighted the importance of fine-tuning the substituent patterns on the pyridine ring to maximize binding affinity and selectivity.

The synthesis of 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms, particularly at the 5- and 6-positions, necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms more efficiently into complex molecules, thereby facilitating the synthesis of compounds like 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol.

In conclusion, 2-Chloro-5-(difluoromethyl)-6-fluoropyridine-3-methanol (CAS No. 1805980-18-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in oncology, inflammation, and other therapeutic areas. As research continues to uncover new biological activities associated with fluorinated pyridines, compounds like this one are likely to play an increasingly important role in drug discovery and development.